1-(4-Chlorobenzoyl)-1H-benzotriazole
Overview
Description
1-(4-Chlorobenzoyl)-1H-benzotriazole, also known as CBZ-BT, is a chemical compound that belongs to the class of benzotriazole derivatives. This compound has gained significant attention in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Synthesis of Coenzyme A Derivatives
1-(4-Chlorobenzoyl)-1H-benzotriazole: is utilized in the synthesis of 4-chlorobenzoyl CoA derivatives. This process involves the reaction of 4-chlorobenzoyl chloride with CoA in a KHCO3 buffer . These derivatives are crucial for studying the enzymatic mechanisms and kinetics in biological systems, as they serve as substrates or inhibitors for various CoA-dependent enzymes.
Acylation Reactions
The compound serves as an acylating agent in the acylation of benzene. It is used with solid acid catalysts like dodecatungstophosphoric acid (DTPA) , DTPA/K-10 clay , and sulfated zirconia . This application is significant in organic synthesis, where the introduction of acyl groups is a fundamental step in the production of pharmaceuticals and agrochemicals.
Preparation of Naphthalene Derivatives
Researchers employ 1-(4-Chlorobenzoyl)-1H-benzotriazole in the preparation of 1-(4-chlorobenzoyl)-2,7-dimethoxynaphthalene . This derivative finds its use in the development of new organic materials with potential applications in electronics and photonics due to its unique structural and electronic properties.
Semicarbazide Synthesis
The compound is instrumental in synthesizing 1-aryloxyacetyl-4-(4-chlorobenzoyl)-semicarbazides . These semicarbazides are studied for their potential pharmacological activities, including anticonvulsant, antimicrobial, and anti-inflammatory properties.
Mechanism of Action
Target of Action
A structurally similar compound, 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indol-3-yl]-n-[(1s)-1-(hydroxymethyl)propyl]acetamide, has been reported to target prostaglandin g/h synthase 1 . This enzyme plays a crucial role in the inflammatory response, making it a potential target for anti-inflammatory drugs .
Mode of Action
It’s likely that it interacts with its target enzyme to inhibit its function, similar to other benzoyl derivatives . This interaction could lead to changes in the enzyme’s activity, potentially reducing inflammation.
Biochemical Pathways
Based on its potential target, it may affect the prostaglandin synthesis pathway . Inhibition of this pathway could reduce the production of prostaglandins, molecules that play key roles in inflammation and pain.
Result of Action
If it acts as an inhibitor of prostaglandin g/h synthase 1, it could potentially reduce inflammation and pain by decreasing the production of prostaglandins .
Action Environment
The action, efficacy, and stability of 1-(4-Chlorobenzoyl)-1H-benzotriazole can be influenced by various environmental factors. These can include the pH and temperature of the environment, the presence of other molecules, and the specific characteristics of the target cells or tissues. For instance, the enzyme 4-chlorobenzoyl CoA dehalogenase, involved in the degradation of 4-chlorobenzoate, was found to be stable at room temperature but was completely inactivated by heating to 60°C .
properties
IUPAC Name |
benzotriazol-1-yl-(4-chlorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClN3O/c14-10-7-5-9(6-8-10)13(18)17-12-4-2-1-3-11(12)15-16-17/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLJBQVQHDXUDTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2C(=O)C3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60353640 |
Source
|
| Record name | 1-(4-Chlorobenzoyl)-1H-benzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60353640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorobenzoyl)-1H-benzotriazole | |
CAS RN |
4231-70-3 |
Source
|
| Record name | 1-(4-Chlorobenzoyl)-1H-benzotriazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4231-70-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Chlorobenzoyl)-1H-benzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60353640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-Chlorobenzoyl)-1H-benzotriazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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